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Compound of Interest

Compound Name: Retinyl acetate-d4

Cat. No.: B12400549

Retinyl Acetate-d4: A Technical Guide for
Researchers
Abstract

This technical guide provides a comprehensive overview of Retinyl acetate-d4, a deuterated
isotopologue of Retinyl acetate. It is intended for researchers, scientists, and professionals in
drug development. This document details the chemical and physical properties of Retinyl
acetate-d4, its primary applications as an internal standard in quantitative analytical methods,
and its role in tracing Vitamin A metabolic pathways. Included are detailed experimental
protocols for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS),
alongside graphical representations of the retinoid metabolic pathway and analytical workflows
to facilitate a deeper understanding of its application.

Introduction

Retinyl acetate, a synthetic ester of retinol (Vitamin A), is a crucial compound in various
biological processes, including vision, immune function, and epithelial cell growth.[1][2] In
research and clinical settings, the precise quantification of retinoids is essential for
understanding both physiological states and the pharmacokinetics of related drugs. Retinyl
acetate-d4 is the deuterium-labeled form of Retinyl acetate.[3][4] The incorporation of four
deuterium atoms creates a stable, heavier version of the molecule that is chemically identical to
the natural form but distinguishable by its mass.[3] This property makes it an ideal internal
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standard for mass spectrometry-based quantification, as it co-elutes with the unlabeled analyte
and experiences similar ionization and fragmentation, thus correcting for variations in sample
preparation and instrument response.

Chemical and Physical Properties

Retinyl acetate-d4 shares nearly identical physicochemical properties with its non-deuterated
counterpart, with the primary distinction being its molecular weight. The properties of the
unlabeled Retinyl acetate are presented below and are considered representative for the d4-
labeled compound, except for molecular weight and formula.

Quantitative Data Summary
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Value (Retinyl

Value (Retinyl

Property Reference
acetate) acetate-d4)
Vitamin A acetate, Vitamin A acetate-d4,
Synonyms ) )
Retinol acetate Retinol acetate-d4
CAS Number 127-47-9 118139-40-5
Molecular Formula C22H3202 C22H28D402
Molecular Weight 328.49 g/mol 332.51 g/mol
Light yellow to yellow Not specified
Appearance . -
solid powder/crystals (assumed similar)
) ) Not specified
Melting Point 57-58 °C o
(assumed similar)
N ) ~440.5 °C at 760 Not specified
Boiling Point ] o
mmHg (estimate) (assumed similar)
o Not specified
Solubility DMSO: ~50 mg/mL

(assumed similar)

Ethanol: ~16-25
mg/mL

Not specified

(assumed similar)

Water: Sparingly
soluble (~0.67 mg/mL)

Not specified

(assumed similar)

Soluble in chloroform,

ethyl acetate

Not specified

(assumed similar)

Stability

Light, air, and heat
sensitive;

Hygroscopic.

Light, air, and

moisture sensitive.

Storage Conditions

Store at -20°C under
an inert atmosphere,

protected from light.

Store in freezer
(-20°C), protected
from light, air, and

moisture.
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Powder: Stable for 3 Not specified

years at -20°C. (assumed similar)

In Solvent: Stable for Not specified

6 months at -80°C. (assumed similar)

Not specified

Amax 326 nm o
(assumed similar)

Role in Vitamin A Metabolism and Signaling

Retinyl acetate serves as a precursor to biologically active retinoids. When ingested, it is
hydrolyzed in the intestine to release retinol. This retinol is then absorbed by enterocytes, re-
esterified, and transported to the liver for storage, primarily as retinyl palmitate. From the liver,
retinol is released into the bloodstream bound to retinol-binding protein (RBP) for delivery to
target tissues. In target cells, retinol is oxidized first to retinaldehyde and then irreversibly to all-
trans-retinoic acid (ATRA), the primary biologically active metabolite. ATRA is then transported
to the nucleus where it binds to retinoic acid receptors (RARs) and retinoid X receptors (RXRS),
which function as ligand-activated transcription factors to regulate the expression of numerous

genes involved in cell differentiation, proliferation, and apoptosis.

Retinyl acetate-d4 acts as a tracer, allowing researchers to follow the metabolic fate of dietary

Vitamin A through these complex pathways.

Vitamin A Metabolic Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]
e 2. documents.thermofisher.com [documents.thermofisher.com]

o 3. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b12400549?utm_src=pdf-body
https://www.benchchem.com/product/b12400549?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Diagram-of-the-current-model-of-vitamin-A-absorption-transport-and-storage-Retinoid_fig1_309429855
https://documents.thermofisher.com/TFS-Assets/CMD/posters/PO-65009-LC-MS-VitA-Serum-ASMS2017-PO65009-EN.pdf
https://www.researchgate.net/figure/Schematic-diagram-showing-the-metabolic-pathways-of-vitamin-A-metabolism-This_fig1_221968615
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 4. Retinoid Metabolism: New Insights - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [What is Retinyl acetate-d4 and its chemical
properties?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12400549#what-is-retinyl-acetate-d4-and-its-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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